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Compound of Interest

Compound Name: Gibberellin A19

Cat. No.: B1232454

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese Anwendungsbeschreibung enthalt ein detailliertes Protokoll fiir die Extraktion und
Quantifizierung von Gibberellin A19 (GA19) aus pflanzlichem Blattgewebe. Das Protokoll ist
fur den Einsatz in der Pflanzenphysiologie, der Agrarwissenschaft und der Wirkstoffforschung
konzipiert.

Einleitung

Gibberelline (GAs) sind eine Klasse von Diterpenoid-Phytohormonen, die verschiedene
Prozesse im Pflanzenwachstum und in der Entwicklung regulieren, darunter Samenkeimung,
Stangelwachstum, Bliihen und Fruchtreifung. Gibberellin A19 ist ein wichtiger Vorlaufer in der
Biosynthese der biologisch aktiven Gibberelline wie GA1 und GA4. Die genaue Quantifizierung
von endogenem GA19 in pflanzlichem Gewebe ist entscheidend fur das Verstandnis der
Gibberellin-Homdostase und ihrer Regulation. Dieses Protokoll beschreibt eine robuste
Methode zur Extraktion, Aufreinigung und Quantifizierung von GA19 aus Blattgewebe mittels
Festphasenextraktion (SPE) und anschliel3ender Analyse durch
Hochleistungsflissigkeitschromatographie-Tandem-Massenspektrometrie (HPLC-MS/MS) oder
Gaschromatographie-Massenspektrometrie (GC-MS) nach Derivatisierung.

Experimentelles Protokoll
Materialien und Reagenzien

Pflanzenmaterial:
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o Frisches oder tiefgefrorenes Blattgewebe (-80 °C)

Losungsmittel und Chemikalien:

80%iges (v/v) Methanol in Wasser, mit 0,02% (w/v) Butylhydroxytoluol (BHT) als Antioxidans

 Interne Standards (z.B. [2H2]GA19)

e Salzsaure (HCI)

e n-Hexan

o Ethylacetat

e Ameisensaure

e Methanol (HPLC-Qualitat)

o Acetonitril (HPLC-Qualitat)

e Wasser (HPLC-Qualitat)

« Stickstoffgas (hochrein)

e Fur die GC-MS-Analyse:

o Diazomethan in Ether oder N,O-Bis(trimethylsilyl)trifluoracetamid (BSTFA) mit 1%
Trimethylchlorsilan (TMCS)

o Pyridin

Ausrustung:

e Homogenisator (z.B. Morser und Pistill, Polytron)

e Zentrifuge

o Rotationsverdampfer
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Festphasenextraktions (SPE)-Kartuschen (z.B. Oasis HLB, C18)

SPE-Vakuum-Manifold

Analytische Waage

pH-Meter

HPLC-MS/MS- oder GC-MS-System

Extraktions- und Aufreinigungsprotokoll

Dieses Protokoll wurde auf der Grundlage etablierter Methoden zur Extraktion von
Gibberellinen aus Pflanzengewebe entwickelt.

e Probenvorbereitung und Homogenisierung:
o Wiegen Sie 1-2 g frisches oder gefrorenes Blattgewebe ab.

o Fugen Sie flussigen Stickstoff hinzu und zermahlen Sie das Gewebe zu einem feinen
Pulver mit einem vorgekuhlten Mérser und Pistill.

o Uberfiihren Sie das pulverisierte Gewebe in ein Zentrifugenréhrchen.
» Extraktion:

o Fugen Sie 10 ml 80%iges Methanol (vorgekuhlt auf -20 °C) mit BHT und einer bekannten
Menge des internen Standards (z.B. [2H2]GA19) hinzu.

o Homogenisieren Sie die Probe fur 1 Minute mit einem Homogenisator.

o Inkubieren Sie die Probe fir mindestens 4 Stunden (oder tiber Nacht) bei 4 °C im Dunkeln
auf einem Schdttler.

o Zentrifugieren Sie das Homogenat bei 10.000 x g fur 15 Minuten bei 4 °C.

o Sammeln Sie den Uberstand.
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o Extrahieren Sie den Pellet erneut mit 5 ml 80%igem Methanol, zentrifugieren Sie und
vereinigen Sie die Uberstande.

o Losungsmittel-Partitionierung und Aufreinigung:

o Reduzieren Sie das Volumen des vereinigten Uberstands im Rotationsverdampfer bei <40
°C auf das wassrige Volumen.

o Passen Sie den pH-Wert der wéassrigen Phase mit 1 M HCI auf 2,5-3,0 an.

o Partitionieren Sie den wassrigen Extrakt dreimal gegen das gleiche Volumen an n-Hexan,
um Lipide und Pigmente zu entfernen. Verwerfen Sie die n-Hexan-Phase.

o Partitionieren Sie die wassrige Phase dreimal gegen das gleiche Volumen an Ethylacetat.
Sammeln Sie die Ethylacetat-Phasen, die die sauren Phytohormone enthalten.

o Trocknen Sie die vereinigten Ethylacetat-Phasen im Rotationsverdampfer ein.
o Festphasenextraktion (SPE):

o Ldsen Sie den getrockneten Riickstand in 1 ml 200%igem Methanol, gefolgt von 9 ml
Wasser mit 1% Ameisensaure.

o Konditionieren Sie eine SPE-Kartusche (z.B. Oasis HLB) mit 5 ml Methanol, gefolgt von 5
ml Wasser.

o Laden Sie die Probe auf die SPE-Kartusche.
o Waschen Sie die Kartusche mit 5 ml Wasser, um polare Verunreinigungen zu entfernen.
o Eluieren Sie die Gibberelline mit 5 ml Methanol.

o Trocknen Sie das Eluat unter einem sanften Stickstoffstrom ein.

Analyse

Der aufgereinigte Extrakt kann nun mittels HPLC-MS/MS oder nach Derivatisierung mittels GC-
MS analysiert werden.
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a) HPLC-MS/MS-Analyse:

e Losen Sie den getrockneten Ruckstand in einem geeigneten Volumen (z.B. 100 pl) der
mobilen Anfangsphase (z.B. 95:5 Wasser:Acetonitril mit 0,1% Ameisensaure).

e Injizieren Sie die Probe in das HPLC-MS/MS-System.
o Die Trennung erfolgt typischerweise auf einer C18-Umkehrphasensaule.

o Die Quantifizierung erfolgt im Multiple Reaction Monitoring (MRM)-Modus unter Verwendung
der spezifischen Ubergéange fir GA19 und den internen Standard.

b) GC-MS-Analyse (nach Derivatisierung):

» Methylierung: Lésen Sie den getrockneten Rickstand in Methanol und fligen Sie eine
etherische Diazomethanlésung hinzu, bis eine gelbe Farbung bestehen bleibt. Nach 10
Minuten beenden Sie die Reaktion durch Zugabe von Essigsaure. Trocknen Sie die Probe
unter Stickstoff.

 Silylierung: Losen Sie den methylierten Riickstand in Pyridin und figen Sie BSTFA mit 1%
TMCS hinzu. Erhitzen Sie fur 15 Minuten auf 60 °C.

« Injizieren Sie die derivatisierte Probe in das GC-MS-System.

o Die Quantifizierung erfolgt im Selected lon Monitoring (SIM)-Modus unter Verwendung
charakteristischer lonen fir das derivatisierte GA19 und den internen Standard.

Datenprasentation

Die quantitative Analyse von GA19 in verschiedenen Blattgewebeproben wird in der folgenden
Tabelle zusammengefasst. Die Konzentrationen sind in Nanogramm pro Gramm Frischgewicht
(ng/g FG) angegeben.
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Probenbeze Replikation Replikation Replikation  Mittelwert Standardab
ichnung 1(nglgFG) 2(nglgFG) 3 (ng/g FG) (ng/g FG) weichung
Wildtyp - Blatt
1 15.2 16.1 15.5 15.6 0.46
Wildtyp - Blatt
) 12.8 13.5 13.1 13.1 0.36
Mutante A -
25.4 26.8 26.1 26.1 0.70
Blatt 1
Mutante A -
221 215 22.9 22.2 0.70
Blatt 2
Visualisierung

Experimenteller Arbeitsablauf

© 2025 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Blattgewebe (1-29)

Homogenisierung
in 80% Methanol
+ Interner Standard

Extraktion (4°C, Uber Nacht)

Zentrifugation
(10,000 x g)

Uberstand Pellet (verwerfen)

Y

Konzentration
(Rotationsverdampfer)

Lésungsmittel-Partitionierung
(pH 2.5, Ethylacetat)

Festphasenextraktion
(SPE)
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Abbildung 1: Schematischer Arbeitsablauf fur die Extraktion von Gibberellin A19.
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 To cite this document: BenchChem. [Anwendungshinweise und Protokolle zur Extraktion von
Gibberellin A19 aus Blattgewebe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232454#gibberellin-al9-extraction-protocol-from-
leaf-tissue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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